Cas no 3964-73-6 (4-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaen-2-one)

• Product Name: 4-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaen-2-one
• CAS No: 3964-73-6
• MF: C₁₄H₁₁NO
• MW: 209.243243455887
• MDL: MFCD22691250
• CID: 317325
• PubChem ID: 77581
• Update Time: 2025-04-19

4-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaen-2-one Chemical and Physical Properties

Names and Identifiers

• 11H-Benzo[5,6]cyclohepta[1,2-b]pyridin-11-one,5,6-dihydro-
• 5,6-Dihydro-11H-benzo(5,6)cyclohepta(1,2-b)pyridin-11-one
• 5,6-dihydrobenzo[1,2]cyclohepta[3,4-b]pyridin-11-one
• DTXSID70192749
• EINECS 223-575-1
• AKOS033980346
• 4-azatricyclo[9.4.0.03,8]pentadeca-1(15),3(8),4,6,11,13-hexaen-2-one
• NS00030637
• EN300-253162
• 4-azatricyclo[9.4.0.0,3,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-one
• SCHEMBL7255792
• 4-Azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaen-2-one
• 3964-73-6
• CS-0242638
• Z2049886401
• 5,6-dihydro-11h-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one
• CHEMBL4987775
• 4-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-one
• 4-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaen-2-one

• MDL： MFCD22691250
• Inchi： 1S/C14H11NO/c16-14-12-6-2-1-4-10(12)7-8-11-5-3-9-15-13(11)14/h1-6,9H,7-8H2
• InChI Key： PDPKDRIXAIQZAV-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CN=2)CCC2C=CC=CC=21

Computed Properties

• Exact Mass: 209.08413
• Monoisotopic Mass: 209.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.205
• Boiling Point: 388.1°Cat760mmHg
• Flash Point: 195.6°C
• Refractive Index: 1.623
• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzocycloheptapyridines Benzocycloheptapyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzocycloheptapyridines